Cas no 1164283-25-3 ({1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol)

{1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol is a benzimidazole-derived compound featuring a conjugated phenylpropenyl substituent and a hydroxymethyl functional group. Its structural framework suggests potential utility in medicinal chemistry and organic synthesis, particularly as an intermediate for biologically active molecules. The presence of the benzimidazole core offers opportunities for further derivatization, while the hydroxymethyl group enhances solubility and reactivity for subsequent modifications. The (2E)-3-phenylprop-2-en-1-yl moiety may contribute to π-stacking interactions, influencing binding affinity in target applications. This compound is of interest for research in drug discovery and materials science due to its modular design and functional versatility. Proper handling under inert conditions is recommended to preserve stability.

{1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol structure

1164283-25-3 structure

Product Name:{1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol

CAS No:1164283-25-3

MF:C₁₇H₁₆N₂O

MW:264.321743965149

CID:6275069

PubChem ID:906212

Update Time:2025-05-27

{1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

- {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol
- MLS000034564
- CCG-116825
- F1501-0324
- 1164283-25-3
- IDI1_033116
- HMS1555D04
- AKOS000272083
- {1-[(2E)-3-phenylprop-2-enyl]-1H-benzimidazol-2-yl}methanol
- BB 0219493
- SMR000014311
- (1-cinnamyl-1H-benzimidazol-2-yl)methanol
- CHEMBL1522516
- FTGAEBIFEZHSRQ-RMKNXTFCSA-N
- AF-399/41980458
- {1-[(E)-3-PHENYL-2-PROPENYL]-1H-1,3-BENZIMIDAZOL-2-YL}METHANOL
- [1-((E)-3-Phenyl-allyl)-1H-benzoimidazol-2-yl] -methanol
- 1H-1,3-Benzimidazole-2-methanol, 1-(3-phenyl-2-propenyl)-
- HMS2369C15
- (E)-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)methanol
- Z57186985
- [1-[(E)-3-phenylprop-2-enyl]benzimidazol-2-yl]methanol
- [1-((E)-3-Phenyl-allyl)-1H-benzoimidazol-2-yl]-methanol
- Inchi： 1S/C17H16N2O/c20-13-17-18-15-10-4-5-11-16(15)19(17)12-6-9-14-7-2-1-3-8-14/h1-11,20H,12-13H2/b9-6+
- InChI Key： FTGAEBIFEZHSRQ-RMKNXTFCSA-N
- SMILES： OCC1=NC2C=CC=CC=2N1C/C=C/C1C=CC=CC=1

Computed Properties

Exact Mass: 264.126263138g/mol
Monoisotopic Mass: 264.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38Å²

{1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1501-0324-2μmol	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1501-0324-5μmol	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1501-0324-10μmol	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1501-0324-20μmol	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1501-0324-1mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1501-0324-2mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1501-0324-3mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1501-0324-4mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1501-0324-5mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1501-0324-10mg	{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,3-benzodiazol-2-yl}methanol	1164283-25-3	90%+	10mg	$79.0	2023-05-17

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Related Categories

Additional information on {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol

Comprehensive Overview of {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 1164283-25-3)

The compound {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 1164283-25-3) is a structurally unique benzodiazole derivative that has garnered significant interest in pharmaceutical and materials science research. Its molecular framework combines a benzodiazole core with a phenylpropenyl side chain and a terminal methanol group, offering versatile reactivity and potential applications. Researchers are particularly intrigued by its potential as a building block for drug discovery, fluorescence probes, and organic electronics due to its conjugated system and hydrogen-bonding capabilities.

In recent years, the demand for heterocyclic compounds like {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol has surged, driven by their role in medicinal chemistry and biomaterials. A common question in scientific forums is: "How does the E-configuration of the propenyl group influence the compound's bioactivity?" Studies suggest that the stereochemistry of this moiety enhances molecular rigidity, potentially improving target binding affinity in enzyme inhibition or receptor modulation. This aligns with the broader trend of optimizing small-molecule therapeutics for precision medicine.

The synthesis of CAS No. 1164283-25-3 typically involves Pd-catalyzed cross-coupling reactions to attach the phenylpropenyl group, followed by oxidation or reduction to introduce the methanol functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying purity, a topic frequently searched by quality control professionals. Notably, the compound’s UV-Vis absorption properties (often queried as "benzodiazole chromophore absorbance") make it suitable for photodynamic therapy research, a hot topic in cancer treatment innovation.

From an industrial perspective, scalability and green chemistry approaches for producing {1-(2E)-3-phenylprop-2-en-1-yl-1H-1,3-benzodiazol-2-yl}methanol are under exploration. Environmental concerns have led to searches like "solvent-free synthesis of benzodiazoles," reflecting the shift toward sustainable practices. Additionally, computational chemists model its electronic properties (e.g., HOMO-LUMO gaps) to predict applications in OLEDs or sensors, areas with high commercial demand.

In conclusion, CAS No. 1164283-25-3 exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its relevance to drug development, material science, and environmental sustainability ensures continued academic and industrial attention, addressing both current challenges and future innovations.